2-[Benzyl(cyclohexyl)amino]acetic acid

• IUPAC Name: 2-[benzyl(cyclohexyl)amino]acetic acid
• InChI: InChI=1S/C15H21NO2/c17-15(18)12-16(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,17,18)
• InChI Key: QBFSDXADVRZKNO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

2-[Benzyl(cyclohexyl)amino]acetic acid is a synthetic organic compound characterized by a central amino group substituted with benzyl and cyclohexyl moieties, linked to an acetic acid backbone. Its molecular formula is C₁₆H₂₁NO₂ (calculated based on structural analogs), with a molecular weight of approximately 259.34 g/mol. The compound’s structure combines lipophilic (cyclohexyl, benzyl) and hydrophilic (carboxylic acid) regions, making it a versatile scaffold for pharmaceutical and biochemical applications.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features, physical properties, and applications of 2-[Benzyl(cyclohexyl)amino]acetic acid and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituents/Functional Groups	Key Properties/Applications	References
2-[Benzyl(cyclohexyl)amino]acetic acid	C₁₆H₂₁NO₂	259.34	Benzyl, cyclohexyl, amino, carboxylic acid	Potential enzyme inhibition, biochemical studies	Deduced
2-[Benzyl(phenyl)amino]acetic acid	C₁₅H₁₅NO₂	241.29	Benzyl, phenyl, amino, carboxylic acid	Powder form; used in structural studies
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid	C₁₀H₁₇NO₃	199.25	Cyclohexyl, amino-oxoethyl, carboxylic acid	Neurobiological research
Methyl 2-(((benzyloxy)carbonyl)amino)-2-(4-oxocyclohexyl)acetate	C₁₈H₂₂N₂O₅	346.38	Benzyloxycarbonyl, 4-oxocyclohexyl, ester	Lab research; ester improves lipophilicity
2-(((1R,4R)-4-(((Benzyloxy)carbonyl)amino)cyclohexyl)amino)acetic acid	C₁₇H₂₂N₂O₄	318.37	Benzyloxycarbonyl, cyclohexyl, amino, carboxylic acid	Peptide synthesis intermediates
Benzilic acid (2-Hydroxy-2,2-diphenylacetic acid)	C₁₄H₁₂O₃	228.24	Two phenyl, hydroxyl, carboxylic acid	Classic example of a glycolic acid derivative; used in organic synthesis

Key Differences and Implications

Substituent Effects: Benzyl vs. Cyclohexyl vs. Oxocyclohexyl: The 4-oxocyclohexyl group in introduces a ketone, which may participate in hydrogen bonding or redox reactions, unlike the saturated cyclohexyl in the target compound .

Functional Group Modifications: Carboxylic Acid vs. Ester: Ester derivatives (e.g., ) exhibit higher lipophilicity, improving cell membrane permeability, whereas the free carboxylic acid in the target compound enhances solubility in aqueous environments . Protective Groups: Compounds with benzyloxycarbonyl (Cbz) or Fmoc groups () are tailored for peptide synthesis, whereas the unprotected amino and carboxylic acid groups in the target compound may facilitate direct biological interactions .